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Compound of Interest

Compound Name: (Rac)-GSK547
Cat. No.: B10815349
Get Quote
\ J

For Researchers, Scientists, and Drug Development
Professionals

(Rac)-GSK547 is a potent and highly selective inhibitor of receptor-interacting serine/threonine-
protein kinase 1 (RIPK1), a key regulator of inflammation and cell death. These application
notes provide detailed protocols for the dosage and administration of (Rac)-GSK547 in animal
studies, particularly in murine models, to facilitate research into its therapeutic potential.

Overview of (Rac)-GSK547

(Rac)-GSK547 serves as a critical tool for investigating the role of RIPK1-mediated signaling in
various disease models. Its primary mechanism of action involves the inhibition of RIPK1
kinase activity, which can modulate pathways such as necroptosis and inflammation. In
preclinical studies, GSK547 has been shown to reduce tumor burden and extend survival in
mouse models of pancreatic cancer by promoting an immunogenic tumor microenvironment.[1]

[2][3]

Chemical Properties:
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Property

Value

Molecular Formula

C20H18F2N6O

Molecular Weight 396.39 g/mol [4][5]
Appearance Crystalline solid
Solubility Soluble in DMSO (= 125 mg/mL)[4][5]

Recommended Dosage and Administration for
Murine Studies

The selection of dosage and administration route is critical for achieving desired systemic

exposure and therapeutic effect. Below are summarized guidelines based on published

preclinical studies.

Dosage Regimens:

Animal Administrat  Study Therapeutic
Dosage . . Reference
Model ion Route Duration Outcome
Orthotopic
Pancreatic Reduced
Ductal ~100 Food-based tumor burden
] ) 15-50 days [1][3]
Adenocarcino  mg/kg/day dosing and extended
ma (PDA) survival
Mice
Dose-
Acute
dependent
TNF/zVAD 0.01,0.1, 1, Oral gavage o
) Acute inhibition of [61[7]
Shock Model 10 mg/kg (single dose)
_ RIPK1
Mice
activation
Assessment
Atheroscleros ] ) of plasma
) ) Mixed with
is Model Mice 10 mg/kg/day ) 2-4 weeks levels and [6][7]
Western diet
(ApOESA/SA) RIPK1
inhibition
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RIPK1
Dose Cmax (ng/mL) Tmax (hours) AUC (ng*h/mL) Inhibition
(Predicted)

0.1 mg/kg ~11 ~1 - ~50%

1 mg/kg ~98 ~2 - >90%

10 mg/kg ~886 ~4 - ~99%

9.6 mg/kg/day (in  Trough: ~10, Trough: ~75%,
- Steady-state

food) Peak: ~100 Peak: ~97%

96 mg/kg/day (in
food)

Data synthesized from multiple sources. Cmax and Tmax are approximate values.[6][7]

Experimental Protocols
Protocol 1: Formulation of (Rac)-GSK547 for Oral
Gavage

This protocol describes the preparation of a (Rac)-GSK547 solution suitable for oral gavage in

mice.

Materials:

» (Rac)-GSK547 powder

e Dimethyl sulfoxide (DMSO)
e PEG300

e Tween-80

» Saline (0.9% NacCl)

 Sterile microcentrifuge tubes
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» Pipettes and sterile tips
Procedure:

o Prepare Stock Solution: Dissolve (Rac)-GSK547 in DMSO to create a concentrated stock
solution (e.g., 20.8 mg/mL).[1] Gentle warming or sonication may be used to aid dissolution.

e Vehicle Preparation: In a sterile tube, prepare the vehicle by mixing the components in the
following ratio: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[3]

e Final Formulation:

o For a 1 mL final working solution, add 100 pL of the GSK547 DMSO stock solution (20.8
mg/mL) to 400 pL of PEG300 and mix thoroughly.[1]

o Add 50 pL of Tween-80 to the mixture and mix until the solution is clear.[1]

o Add 450 pL of Saline to reach the final volume of 1 mL.[1] The final concentration will be
2.08 mg/mL.

e Administration: The prepared solution should be used immediately. Administer the solution to
mice via oral gavage at the desired dosage. The volume should not exceed 10 mL/kg of
body weight.[8][9]

Protocol 2: Administration by Oral Gavage in Mice
Materials:

o Prepared (Rac)-GSK547 formulation

o Appropriately sized gavage needle (18-20 gauge for adult mice)[38][10]

e Syringe (1 mL)

» Animal scale

Procedure:

e Animal Preparation: Weigh the mouse to accurately calculate the dosing volume.[1][8]
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» Restraint: Properly restrain the mouse by scruffing the neck to immobilize the head and
body.[1][10]

o Gavage Needle Insertion:

o Measure the gavage needle from the tip of the mouse's nose to the last rib to estimate the
insertion depth.[1]

o Gently insert the needle into the mouth, to the side of the incisors, and advance it along
the roof of the mouth towards the esophagus. The mouse should swallow as the tube is
advanced.[9][10]

o CRITICAL: Do not force the needle. If resistance is met, withdraw and re-insert.[1]

e Substance Administration: Once the needle is in the stomach, slowly depress the syringe
plunger to deliver the formulation.[10]

e Post-Administration: Gently remove the gavage needle and return the mouse to its cage.
Monitor the animal for any signs of distress for at least 10 minutes.[6][10]

Protocol 3: Food-Based Dosing

For chronic studies, incorporating (Rac)-GSK547 into the animal diet provides a less stressful
method of administration.

Procedure:

e Dose Calculation: Determine the required concentration of GSK547 in the chow based on
the average daily food consumption of the mice and the target dose (e.g., 100 mg/kg/day).

e Chow Preparation:

o (Rac)-GSK547 can be commercially formulated into standard rodent chow by specialized
suppliers.

o Alternatively, for laboratory-scale preparation, dissolve the required amount of GSK547 in
a minimal amount of a suitable solvent (e.g., DMSO) and thoroughly mix it with a small
portion of powdered chow to form a pre-mix.
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o Gradually add the pre-mix to the bulk of the powdered chow and mix extensively to ensure
uniform distribution.

o The chow can then be re-pelleted or provided as a powder.

o Administration: Provide the medicated chow to the mice as their sole food source. Monitor
food intake to ensure proper dosing.

Signaling Pathway and Experimental Workflow
(Rac)-GSK547 Mechanism of Action

(Rac)-GSK547 inhibits RIPK1 kinase activity, which is a central node in the signaling cascade
initiated by stimuli such as TNFa. Inhibition of RIPK1 can block the necroptotic cell death
pathway and modulate inflammatory responses. In the context of pancreatic cancer, GSK547
has been shown to up-regulate STAT1 signaling in bone marrow-derived macrophages, leading
to an immunogenic (M1) macrophage phenotype.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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